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molecular formula C13H11N3O4 B8128442 (4-Benzoylamino-2-oxo-2H-pyrimidin-1-yl)-acetic acid

(4-Benzoylamino-2-oxo-2H-pyrimidin-1-yl)-acetic acid

Cat. No. B8128442
M. Wt: 273.24 g/mol
InChI Key: ZEGIDEYRSJSRFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07825215B1

Procedure details

To a solution of (1) (10 g, 38 mmol) in 10 mL pyridine was added 6.6 g (47 mmol) of benzoyl chloride and stirred overnight at room temperature. The solution was evaporated under reduced pressure. The residue was dissolved in 1 M KOH and stirred for 3 h after which the Ph was adjusted to 2 with conc. HCl. The target compound (2) precipitated out. Yield: 9.3 g (90%). 1H NMR (d6-DMSO): δ 4.59 (s, 2 H, CH2O), 7.31 (d, 1 H, H5), 7.5-8.2 (7 H, aromatic, NH, H6). MS (FAB) m/z 273 (M+H)+ (calcd 273).
Name
( 1 )
Quantity
10 g
Type
reactant
Reaction Step One
Name
benzoyl chloride
Quantity
6.6 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
10 mL
Type
solvent
Reaction Step One
Name
(N4-(Benzoyl)cytosin-1 yl)acetic Acid

Identifiers

REACTION_CXSMILES
[N:1]1([CH2:9][C:10]([O:12]C(=O)C2C=CC=CC=2)=[O:11])[CH:8]=[CH:7][C:5]([NH2:6])=[N:4][C:2]1=[O:3].[C:21](Cl)(=[O:28])[C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1>N1C=CC=CC=1>[C:21]([NH:6][C:5]1[CH:7]=[CH:8][N:1]([CH2:9][C:10]([OH:12])=[O:11])[C:2](=[O:3])[N:4]=1)(=[O:28])[C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1

Inputs

Step One
Name
( 1 )
Quantity
10 g
Type
reactant
Smiles
N1(C(=O)N=C(N)C=C1)CC(=O)OC(C1=CC=CC=C1)=O
Name
benzoyl chloride
Quantity
6.6 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)Cl
Name
pyridine
Quantity
10 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solution was evaporated under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in 1 M KOH
STIRRING
Type
STIRRING
Details
stirred for 3 h after which the Ph
Duration
3 h
CUSTOM
Type
CUSTOM
Details
The target compound (2) precipitated out

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
(N4-(Benzoyl)cytosin-1 yl)acetic Acid
Type
Smiles
C(C1=CC=CC=C1)(=O)NC1=NC(N(C=C1)CC(=O)O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.